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Compound of Interest

Compound Name: 1-Aminoanthracene

Cat. No.: B165094 Get Quote

An In-Depth Technical Guide to 1-Aminoanthracene: Molecular Weight and Formula

For researchers, scientists, and professionals in drug development, a precise understanding of

the fundamental properties of chemical compounds is paramount. This guide provides a

focused overview of the molecular weight and chemical formula for 1-Aminoanthracene, a

compound of interest in various research applications.

Core Molecular Data
1-Aminoanthracene is an aromatic amine derived from anthracene. Its fundamental

properties, including molecular formula and weight, are crucial for stoichiometric calculations,

analytical characterization, and experimental design. The empirical formula for 1-
Aminoanthracene is C14H11N.[1][2] This indicates that each molecule is composed of 14

carbon atoms, 11 hydrogen atoms, and one nitrogen atom.

The molecular weight of 1-Aminoanthracene is 193.24 g/mol .[1][2][3][4] This value is a critical

parameter for preparing solutions of specific molarity and for interpreting data from mass

spectrometry and other analytical techniques.

Data Summary
For clarity and ease of comparison, the core quantitative data for 1-Aminoanthracene is

summarized in the table below.
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Property Value

Molecular Formula C14H11N

Molecular Weight 193.24 g/mol

Logical Relationship Diagram
The following diagram illustrates the relationship between the common name of the compound

and its fundamental molecular properties.
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Caption: Relationship between compound name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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